3-O-Methylducheside A
Overview
Description
3-O-Methylducheside A is a compound of interest within the field of organic chemistry, known for its unique structure and potential biological activities. This compound's study encompasses various aspects, including its synthesis, structural analysis, chemical reactions, and both physical and chemical properties.
Synthesis Analysis
The synthesis of compounds similar to 3-O-Methylducheside A often involves complex reactions and methodologies aimed at constructing the molecule with precision. For example, the synthesis of 3-deoxy-5-O-methyloctulosonic acid from 4-O-formyl-2-O-methyl-d-arabinose and oxaloacetic acid showcases the intricate steps involved in producing molecules with specific functional groups and configurations (Charon & Szabó, 1972).
Molecular Structure Analysis
The molecular structure of compounds like 3-O-Methylducheside A is determined through various spectroscopic and crystallographic techniques. For instance, the structural analysis of methyl 3,6-dideoxy-3-C-methoxycarbonyl-3-C-nitro-α-l-galacto-hexopyranoside, achieved through analytical and spectral data along with X-ray diffraction, provides insights into the molecular configuration and spatial arrangement of atoms within the molecule (Escribano et al., 1990).
Scientific Research Applications
Liquid-Phase Syntheses of Inorganic Nanoparticles
The synthesis of novel materials, including inorganic nanoparticles, is crucial in chemical research and technological advancements, as seen in the electronics industry. This type of research often involves methods that could be relevant to the synthesis or application of compounds like 3-O-Methylducheside A (Cushing, Kolesnichenko, & O'connor, 2004).
mRNA Methylation and Epigenetic Regulation
Research on mRNA methylation, such as the N(6) position of adenosine (m(6)A), offers insights into posttranscriptional modifications and their role in physiological processes. This area of study may have parallels in understanding the biochemical pathways and effects of 3-O-Methylducheside A (Meyer et al., 2012).
Mitochondrial Biogenesis in Disease Models
The study of mitochondrial biogenesis and its regulators, particularly in disease models like Alzheimer's, can provide insights into cellular processes affected by various compounds. Understanding these mechanisms could be relevant for the research applications of 3-O-Methylducheside A (Shaerzadeh, Motamedi, & Khodagholi, 2014).
Role of 3Rs in Animal Models
The principles of Replacement, Reduction, and Refinement (3Rs) in animal models highlight ethical and scientific considerations that are essential in research involving compounds like 3-O-Methylducheside A. These principles ensure humane treatment of animals while maintaining scientific quality (Graham & Prescott, 2015).
Sensor Development for Toxic Substances
Development of sensors for detecting toxic substances, such as 3-Methylindole, involves understanding the interaction between specific compounds and sensors, which could be applicable in researching the detection or effects of 3-O-Methylducheside A (Yu, Zhou, Li, & Song, 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-hydroxy-7,14-dimethoxy-13-(3,4,5-trihydroxyoxan-2-yl)oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O12/c1-28-15-8(22)3-6-11-12-7(20(27)32-17(11)15)4-10(16(29-2)18(12)33-19(6)26)31-21-14(25)13(24)9(23)5-30-21/h3-4,9,13-14,21-25H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDWUZPSSUIWBKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C3=C1OC(=O)C4=CC(=C(C(=C43)OC2=O)OC)OC5C(C(C(CO5)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-O-Methylducheside A | |
CAS RN |
62218-23-9 |
Source
|
| Record name | 62218-23-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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